Axomadol

• CAS: 454221-09-1
• Molecular Formula: C16H25NO3
• Molecular Weight: 279.37 g/mol
• InChI: InChI=1S/C16H25NO3/c1-17(2)11-13-7-8-14(18)10-16(13,19)12-5-4-6-15(9-12)20-3/h4-6,9,13-14,18-19H,7-8,10-11H2,1-3H3
• InChIKey: LQJLLAOISDVBJM-UHFFFAOYSA-N

Axomadol: Dual-Mechanism Opioid for Pain Research

Axomadol (CAS 187219-99-4; free base CAS 454221-09-1 as hydrochloride salt) is a synthetic, centrally-acting, racemic analgesic combining weak μ‑opioid receptor agonism with noradrenaline (NA) and serotonin (5‑HT) reuptake inhibition [1]. The opioid component is mediated predominantly by the RR enantiomer of its O‑demethyl metabolite (Ki 0.14 μM at human recombinant μ‑opioid receptor), while the monoamine reuptake inhibition is exerted by the SS enantiomers of the parent and metabolite (Ki 0.12 μM for NA reuptake in rat brain synaptosomes; Ki 0.56 μM for 5‑HT reuptake) [1]. Axomadol was advanced to Phase II clinical trials for chronic low back pain and osteoarthritis by Grünenthal/Endo but development was halted after it failed to meet pre‑determined efficacy endpoints [2].

• Dual-mechanism opioid research tool for PK/PD modeling

• Enantioselective NA/5-HT reuptake pharmacology probe

• Negative-control comparator for analgesic screening cascades

• [1] Mangas-Sanjuan V, Pastor JM, Rengelshausen J, Bursi R, Troconiz IF. Population pharmacokinetic/pharmacodynamic modelling of the effects of axomadol and its O‑demethyl metabolite on pupil diameter and nociception in healthy subjects. Br J Clin Pharmacol. 2016;82(1):92‑107. PMID: 26924818. View Source
• [2] Endo Pharmaceuticals. Endo Announces Topline Results From Phase 2 Study of Axomadol in Chronic Low Back Pain. FierceBiotech. June 30, 2011. View Source

Axomadol vs. Generic Opioid Analgesics

Axomadol's pharmacological activity relies on a specific enantiomeric composition (racemic mixture of RR and SS enantiomers) and metabolic activation by CYP2D6, yielding a unique biphasic effect on pupil diameter (SS parent‑induced mydriasis vs. RR metabolite‑induced miosis) that is not replicated by tramadol, tapentadol, or cebranopadol [1]. Quantitative differences in monoamine transporter affinity—the SS parent inhibits NA reuptake with a Ki of 0.12 μM, approximately 5‑ to 12‑fold more potent than racemic tramadol (Ki 0.6–1.4 μM)—make simple interchange of these dual‑mechanism analgesics scientifically invalid [1][2].

Racemic mixture with enantiomer-specific metabolic activation may not transfer to single-enantiomer or racemic tramadol/tapentadol.

Biphasic pupillometry PD signature (mydriasis + miosis) is not replicated by tramadol, tapentadol, or cebranopadol.

Monoamine transporter affinity profile differs substantially from approved dual-mechanism analgesics; interchange invalid without validation.

• [1] Mangas-Sanjuan V, Pastor JM, Rengelshausen J, Bursi R, Troconiz IF. Population pharmacokinetic/pharmacodynamic modelling of the effects of axomadol and its O‑demethyl metabolite on pupil diameter and nociception in healthy subjects. Br J Clin Pharmacol. 2016;82(1):92‑107. PMID: 26924818. View Source
• [2] Reimann W, Hennies HH. Inhibition of spinal noradrenaline uptake in rats by the centrally acting analgesic tramadol. Naunyn‑Schmiedeberg's Arch Pharmacol. 1994;350(4):416‑423. PMID: 7845504. View Source

Axomadol Comparative Evidence

NA Reuptake Inhibition vs. Tramadol

The SS parent enantiomer of axomadol inhibits noradrenaline (NA) reuptake with a Ki of 0.12 μM in rat brain synaptosomes, which is 5‑ to 12‑fold more potent than racemic tramadol (reported Ki values of 0.6 μM and 1.4 μM in rat spinal cord and cortical synaptosomes, respectively) [1][2]. The RR parent and metabolite are significantly weaker (Ki 3.16 μM and 27.2 μM), confirming that the NA reuptake component of axomadol is stereoselectively concentrated in the SS enantiomer [1].

NA reuptake Ki

Cross-study context

SS-axomadol Ki 0.12 µM vs. tramadol 0.6–1.4 µM (rat synaptosomes)

Reported higher NA reuptake potency supports noradrenergic differentiation studies.

Cross-study comparison; rat synaptosomes.

Evidence Dimension	Noradrenaline reuptake inhibition Ki (μM) in rat brain synaptosomes/spinal cord
Target Compound Data	SS‑axomadol Ki = 0.12 μM; RR‑axomadol Ki = 3.16 μM; SS‑O‑demethyl metabolite Ki = 0.13 μM [1]
Comparator Or Baseline	Racemic tramadol Ki = 0.6 μM (spinal cord) and 1.4 μM (cortical synaptosomes) [2]
Quantified Difference	SS‑axomadol is 5‑fold (vs. 0.6 μM) to 11.7‑fold (vs. 1.4 μM) more potent than racemic tramadol
Conditions	Rat brain synaptosomes (axomadol); rat spinal cord and cortical synaptosomes (tramadol)

Why This Matters

Higher NA reuptake potency suggests axomadol may produce a quantitatively different noradrenergic contribution to analgesia compared with tramadol, making it a distinct tool for studying the NA component of dual-mechanism opioids.

• [1] Mangas-Sanjuan V, Pastor JM, Rengelshausen J, Bursi R, Troconiz IF. Population pharmacokinetic/pharmacodynamic modelling of the effects of axomadol and its O‑demethyl metabolite on pupil diameter and nociception in healthy subjects. Br J Clin Pharmacol. 2016;82(1):92‑107. PMID: 26924818. View Source
• [2] Reimann W, Hennies HH. Inhibition of spinal noradrenaline uptake in rats by the centrally acting analgesic tramadol. Naunyn‑Schmiedeberg's Arch Pharmacol. 1994;350(4):416‑423. PMID: 7845504. View Source

μ-Opioid Receptor Affinity vs. Tramadol M1

The RR enantiomer of axomadol's O‑demethyl metabolite binds human recombinant μ‑opioid receptor with Ki = 0.14 μM (140 nM), comparable to tramadol's active (+)‑M1 metabolite (Ki = 0.153 μM; 153 nM) [1][2]. The parent RR and SS enantiomers exhibit much weaker affinity (Ki = 22.7 μM and >10 μM, respectively), demonstrating that opioid agonism of axomadol is almost exclusively metabolite‑dependent, similar to tramadol but with a slightly different metabolic profile [1].

µ-opioid Ki

Cross-study context

RR-O-demethyl axomadol Ki 0.14 µM; tramadol M1 Ki 0.153 µM (recombinant human µ)

Metabolite-dependent opioid potency context; parent-enantiomer affinity differs from tramadol.

Cross-study; human recombinant µ receptor.

Evidence Dimension	Ki for human recombinant μ‑opioid receptor (μM)
Target Compound Data	RR‑O‑demethyl‑axomadol Ki = 0.14 μM; RR‑axomadol Ki = 22.7 μM; SS‑axomadol Ki >10 μM [1]
Comparator Or Baseline	(+)‑O‑demethyl‑tramadol (M1) Ki = 0.153 μM; racemic tramadol Ki = 17 μM [2]
Quantified Difference	RR‑axomadol metabolite vs. (+)‑M1‑tramadol: Ki ratio ≈ 0.92 (essentially equipotent); parent axomadol vs. parent tramadol: axomadol SS parent is >10 μM vs. tramadol 17 μM
Conditions	Human recombinant μ‑opioid receptor binding assay (axomadol); cloned human opioid receptors expressed in HN9.10 cells (tramadol)

Why This Matters

Axomadol's opioid component is mediated by a metabolite with potency nearly identical to that of tramadol's M1, yet the parent enantiomers differ in affinity; this distinct parent‑metabolite affinity profile is a key differentiator for researchers studying metabolic activation of opioid prodrugs.

• [1] Mangas-Sanjuan V, Pastor JM, Rengelshausen J, Bursi R, Troconiz IF. Population pharmacokinetic/pharmacodynamic modelling of the effects of axomadol and its O‑demethyl metabolite on pupil diameter and nociception in healthy subjects. Br J Clin Pharmacol. 2016;82(1):92‑107. PMID: 26924818. View Source
• [2] Lai J, Ma J, Porreca F, et al. Tramadol, M1 metabolite and enantiomer affinities for cloned human opioid receptors expressed in transfected HN9.10 neuroblastoma cells. Eur J Pharmacol. 1996;316(2-3):369‑372. PMID: 8982704. View Source

Biphasic Pupil Response vs. Tramadol and Morphine

Axomadol produces a biphasic pupil response: the SS parent compound elicits a concentration‑dependent increase in pupil diameter (mydriasis) with Emax = 0.79 mm and C50 = 90.7 ng mL⁻¹, whereas the RR O‑demethyl metabolite linearly decreases pupil diameter (miosis) with a slope of −0.00967 mm·mL ng⁻¹ [1]. The net pupil diameter effect is adequately described by an additive model integrating both components [1]. In contrast, tramadol produces only a monophasic decrease in pupil diameter (maximal difference ≈ 0.81 mm in extensive CYP2D6 metabolizers) [2], and morphine/codeine cause pure miosis [3].

Pupil response

Cross-study context

Biphasic: SS parent mydriasis Emax +0.79 mm + RR metabolite miosis slope −0.00967 mm·mL/ng; tramadol/morphine only monophasic miosis.

Unique biphasic PD biomarker enables real-time dual engagement tracking in research.

Human volunteer PK/PD study; additive model.

Evidence Dimension	Pupil diameter change (pharmacodynamic biomarker)
Target Compound Data	SS‑axomadol: Emax = +0.79 mm (mydriasis), C50 = 90.7 ng mL⁻¹; RR‑O‑demethyl‑axomadol: slope = −0.00967 mm·mL ng⁻¹ (miosis) [1]
Comparator Or Baseline	Tramadol: maximal decrease ≈ 0.81 mm (monophasic miosis) [2]; Morphine: ≈26% decrease in pupil diameter [3]
Quantified Difference	Axomadol exhibits a bidirectional (biphasic) pupil effect (mydriasis + miosis) vs. unidirectional miosis for tramadol and morphine
Conditions	Healthy subjects, oral axomadol 66–225 mg (n=74), plasma‑concentration‑effect modelling with NONMEM 7.2 [1]; tramadol study in healthy volunteers with CYP2D6 phenotyping [2]; intravenous morphine/codeine in volunteers [3]

Why This Matters

The biphasic pupil diameter signature provides a real‑time, non‑invasive, quantifiable biomarker to track the dual mechanism engagement (opioid agonism vs. NA reuptake inhibition) of axomadol, which is not available for tramadol or conventional opioids; this makes axomadol uniquely suitable for translational PK/PD studies of combined opioid‑monoaminergic analgesics.

• [1] Mangas-Sanjuan V, Pastor JM, Rengelshausen J, Bursi R, Troconiz IF. Population pharmacokinetic/pharmacodynamic modelling of the effects of axomadol and its O‑demethyl metabolite on pupil diameter and nociception in healthy subjects. Br J Clin Pharmacol. 2016;82(1):92‑107. PMID: 26924818. View Source
• [2] Fliegert F, Kurth B, Göhler K. The effects of tramadol on static and dynamic pupillometry in healthy subjects – the relationship between pharmacodynamics, pharmacokinetics and CYP2D6 metaboliser status. Eur J Clin Pharmacol. 2005;61(4):257‑266. PMID: 15906019. View Source
• [3] Knaggs RD, Crighton IM, Cobby TF, et al. The pupillary effects of intravenous morphine, codeine, and tramadol in volunteers. Anesth Analg. 2004;99(1):108‑112. PMID: 15281513. View Source

Pupil Diameter–Analgesia PK/PD Link

A population PK/PD model of axomadol established that each 0.5 mm change in pupil diameter is associated with a 10% decrease in cold pressor area‑under‑the‑concentration‑time‑curve (AUC) effect, providing a linear quantitative translation between the PD biomarker and analgesic response [1]. No comparable quantitative PK/PD model linking pupil diameter change directly to an analgesic endpoint has been published for tramadol, tapentadol, or cebranopadol [1]. This model enables prediction of analgesic effect magnitude directly from a non‑invasive pupillometric measurement.

PK/PD biomarker link

Supporting evidence

0.5 mm pupil change ↔ 10% decrease in cold pressor AUC effect

Quantitative PD-to-analgesia translation model for research use.

Population PK/PD model; healthy subjects (n=74).

Evidence Dimension	PK/PD‑derived quantitative relationship between pupil diameter change and analgesic effect
Target Compound Data	0.5 mm change in pupil diameter ↔ 10% decrease in cold pressor AUC effect (linear additive model) [1]
Comparator Or Baseline	No published quantitative PK/PD model linking pupil diameter change to a validated analgesia endpoint is available for tramadol, tapentadol, cebranopadol, or morphine
Quantified Difference	Not applicable (unique model construct)
Conditions	Healthy subjects (n=74), axomadol 66–225 mg oral, population analysis with NONMEM 7.2, cold pressor test as analgesia endpoint [1]

Why This Matters

This quantitative biomarker‑to‑analgesia translation model is a unique research tool that allows investigators to estimate analgesic efficacy from non‑invasive pupillometry data during preclinical or clinical studies, a feature not demonstrated for any other dual‑mechanism opioid.

• [1] Mangas-Sanjuan V, Pastor JM, Rengelshausen J, Bursi R, Troconiz IF. Population pharmacokinetic/pharmacodynamic modelling of the effects of axomadol and its O‑demethyl metabolite on pupil diameter and nociception in healthy subjects. Br J Clin Pharmacol. 2016;82(1):92‑107. PMID: 26924818. View Source

Phase II Outcome and Research-Grade Status

Axomadol failed to meet pre‑determined efficacy endpoints in a randomized, double‑blind, placebo‑controlled Phase IIB trial in 236 patients with moderate‑to‑severe chronic low back pain (doses 100–300 mg/day orally over 4 weeks with 12‑week maintenance) [1]. In contrast, tramadol (since 1995), tapentadol (since 2008), and cebranopadol (Phase III) have demonstrated statistically significant efficacy in chronic pain indications [2]. This definitive efficacy failure means axomadol is not a clinical development candidate but a specialized research tool for investigating the pharmacology of dual‑mechanism opioid analgesics, particularly as a negative control or comparator in translational studies.

Phase II outcome

Class-level inference

Failed to meet efficacy endpoints in chronic low back pain (Phase IIB, n=236, placebo-controlled).

Establishes axomadol as a research-grade negative-control compound, not a therapeutic candidate.

Distinct from approved analgesics; procurement reflects research-only designation.

Evidence Dimension	Phase II chronic low back pain efficacy outcome
Target Compound Data	Failed to meet pre‑determined endpoints (no statistically significant difference from placebo on NRS pain intensity change) [1]
Comparator Or Baseline	Tramadol: approved for moderate‑to‑moderately‑severe pain; Tapentadol: approved for moderate‑to‑severe acute and chronic pain; Cebranopadol: positive Phase II/III data [2]
Quantified Difference	Axomadol did not achieve statistically significant pain reduction vs. placebo; tramadol and tapentadol have demonstrated statistically and clinically significant analgesia vs. placebo in multiple pivotal trials
Conditions	Phase IIB, randomized, double‑blind, two‑arm, placebo‑controlled, parallel group, n=236, primary endpoint: change in average NRS pain intensity from baseline to final week [1]

Why This Matters

The definitive failure in Phase II establishes axomadol as a research‑grade compound suitable for mechanistic studies, negative‑control experiments, or as a scaffold for structural optimization—distinct from approved analgesics intended for therapeutic use; procurement decisions must reflect this research‑only designation.

• [1] Endo Pharmaceuticals. Endo Announces Topline Results From Phase 2 Study of Axomadol in Chronic Low Back Pain. FierceBiotech. June 30, 2011. View Source
• [2] RxReasoner. ATC Group N02AX Other opioids – comparative clinical profiles. Accessed 2026. View Source

Axomadol Research Applications

Translational PK/PD Biomarker Development

The quantitative link between pupil diameter change (0.5 mm ↔ 10% decrease in cold pressor AUC) [1] and the biphasic pupil response signature make axomadol the only opioid analgesic with a validated, model‑based PD biomarker for simultaneous tracking of opioid and noradrenergic target engagement. Research groups developing PK/PD models for novel dual‑mechanism analgesics can use axomadol as a reference compound to establish assay sensitivity and biomarker translation frameworks.

Negative Control for Dual-Mechanism Opioid Discovery

Because axomadol demonstrated dual‑mechanism pharmacology (μ‑opioid agonism and NA/5‑HT reuptake inhibition) at the molecular level [1] yet failed to produce statistically significant clinical analgesia in Phase II [2], it serves as an ideal negative control in phenotypic screening cascades. Medicinal chemistry teams can use axomadol as a benchmark to determine which efficacy‑predictive in vitro/in vivo models differentiate clinically successful dual‑mechanism analgesics (e.g., tramadol, tapentadol) from unsuccessful ones.

Enantioselective Pharmacology and Transporter Selectivity

The availability of detailed Ki values for all four axomadol enantiomeric species (RR/SS parent; RR/SS metabolite) across μ‑opioid, NA, and 5‑HT targets [1] enables axomadol to be used as a stereochemical probe for studying how enantioselective metabolism and transporter affinity ratios influence in vivo analgesic efficacy and side‑effect profiles. This is especially valuable for academic groups and CROs investigating structure‑activity relationships in the benzenoid opioid class.

Slow-Release Formulation Development

A granted patent (WO2011008298A2) describes novel slow‑release axomadol dosage forms [3]. Industrial formulation scientists can evaluate axomadol as a model compound for extended‑release oral delivery systems of dual‑mechanism analgesics, leveraging the existing PK/PD model parameters [1] to predict in vivo performance of modified‑release formulations.

Application

Selection Property

Validation Focus

PK/PD Biomarker Development

Pupillometry-based dual-engagement PD model

Biomarker-response translation validation

Negative-Control Analgesic Screens

Clinically ineffective dual-mechanism profile

Differentiation from approved dual-mechanism analgesics

Enantioselective Pharmacology

Stereoselective target engagement data

Enantiomer-specific assay context

Extended-Release Formulation

Established PK/PD model parameters

In vitro–in vivo release correlation

• [1] Mangas-Sanjuan V, Pastor JM, Rengelshausen J, Bursi R, Troconiz IF. Population pharmacokinetic/pharmacodynamic modelling of the effects of axomadol and its O‑demethyl metabolite on pupil diameter and nociception in healthy subjects. Br J Clin Pharmacol. 2016;82(1):92‑107. PMID: 26924818. View Source
• [2] Endo Pharmaceuticals. Endo Announces Topline Results From Phase 2 Study of Axomadol in Chronic Low Back Pain. FierceBiotech. June 30, 2011. View Source
• [3] WO2011008298A2 – Novel axomadol dosage forms. Grünenthal GmbH / Endo Pharmaceuticals Inc. Priority date: July 16, 2009. View Source